molecular formula C4H2O6S B8470875 Sulfomaleic anhydride CAS No. 40336-85-4

Sulfomaleic anhydride

Cat. No.: B8470875
CAS No.: 40336-85-4
M. Wt: 178.12 g/mol
InChI Key: VTNBTUFKJGHHSM-UHFFFAOYSA-N
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Description

Sulfomaleic anhydride is a useful research compound. Its molecular formula is C4H2O6S and its molecular weight is 178.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

40336-85-4

Molecular Formula

C4H2O6S

Molecular Weight

178.12 g/mol

IUPAC Name

2,5-dioxofuran-3-sulfonic acid

InChI

InChI=1S/C4H2O6S/c5-3-1-2(4(6)10-3)11(7,8)9/h1H,(H,7,8,9)

InChI Key

VTNBTUFKJGHHSM-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=O)OC1=O)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Sulfur trioxide reacts with maleic anhydride to afford sulfo maleic anhydride (SMA) according to the following reaction scheme: ##STR4##
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Synthesis routes and methods II

Procedure details

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